![molecular formula C16H17F2NO2 B5695160 (3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine](/img/structure/B5695160.png)
(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine, also known as DF-MDBA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DF-MDBA belongs to the class of substituted amphetamines and has been shown to exhibit unique pharmacological properties that make it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of (3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine is not yet fully understood. However, it has been suggested that it acts as a serotonin and dopamine releaser, which may contribute to its psychoactive and therapeutic effects.
Biochemical and Physiological Effects:
(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has been shown to induce a range of biochemical and physiological effects in animal models. These include increased locomotor activity, hyperthermia, and changes in neurotransmitter levels. Additionally, (3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has been shown to increase the release of oxytocin, a hormone that is involved in social bonding and stress reduction.
Advantages and Limitations for Lab Experiments
(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has high purity and stability. However, its psychoactive effects and potential for abuse may limit its use in certain experiments and require careful consideration of ethical and safety concerns.
Future Directions
For research could include investigating its effects on specific neurological and psychiatric disorders, exploring its potential as a tool for studying social bonding and stress reduction, and optimizing its pharmacological properties for drug development.
Synthesis Methods
(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine can be synthesized through a multi-step process that involves the reaction of 3,4-difluorobenzaldehyde with 3,4-dimethoxybenzylamine. The reaction is typically carried out in the presence of a suitable catalyst and under controlled conditions to obtain the desired product in high yield and purity.
Scientific Research Applications
(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has been extensively studied for its potential use as a psychoactive drug due to its structural similarity to other amphetamine derivatives such as MDMA and MDA. However, recent research has focused on its potential therapeutic applications in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and addiction.
properties
IUPAC Name |
N-[(3,4-difluorophenyl)methyl]-1-(3,4-dimethoxyphenyl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F2NO2/c1-20-15-6-4-12(8-16(15)21-2)10-19-9-11-3-5-13(17)14(18)7-11/h3-8,19H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTINJADJQLRGIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNCC2=CC(=C(C=C2)F)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3,4-difluorophenyl)methyl]-1-(3,4-dimethoxyphenyl)methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.